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Introduction

Rubidium-Strontium (Rb-Sr) dating is a radiometric technique used to determine the age of

rocks and minerals.[1][2] The method is based on the beta decay of Rubidium-87 (⁸⁷Rb) to

Strontium-87 (⁸⁷Sr).[3] ⁸⁷Rb, a naturally occurring isotope of rubidium, decays with a very long

half-life of approximately 49.23 billion years, making this method particularly suitable for dating

ancient geological materials, including terrestrial rocks, lunar samples, and meteorites.[1][3][4]

This technique is a cornerstone of geochronology, providing critical insights into the formation

and evolution of the Earth's crust and mantle.[5]

The fundamental principle involves measuring the present-day concentrations of ⁸⁷Rb and ⁸⁷Sr

in a rock or mineral. The amount of ⁸⁷Sr in a sample is a combination of the strontium initially

incorporated during its formation and the radiogenic ⁸⁷Sr produced by the decay of ⁸⁷Rb over

time. By quantifying these isotopes, scientists can calculate the time elapsed since the rock or

mineral became a closed system to Rb and Sr.[1]

Principle of the Isochron Method

The Rb-Sr dating method widely employs the isochron technique to determine the age of a

suite of rock or mineral samples.[6] This graphical method is powerful because it does not

require knowledge of the initial amount of ⁸⁷Sr in the system. The key assumptions for a valid

isochron are:
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The samples (e.g., different minerals from the same rock or different cogenetic rock

samples) all had the same initial ⁸⁷Sr/⁸⁶Sr ratio at the time of their formation (t=0).[5]

The rock or mineral has remained a closed system since its formation, meaning there has

been no loss or gain of Rb or Sr.[2][5]

The samples have a range of Rb/Sr ratios.[5]

The age determination is based on the isochron equation:

(⁸⁷Sr/⁸⁶Sr)ₚ = (⁸⁷Sr/⁸⁶Sr)₀ + (⁸⁷Rb/⁸⁶Sr)ₚ * (e^(λt) - 1)

Where:

(⁸⁷Sr/⁸⁶Sr)ₚ is the ratio of these isotopes measured in the sample today.

(⁸⁷Sr/⁸⁶Sr)₀ is the initial ratio at the time of formation.

(⁸⁷Rb/⁸⁶Sr)ₚ is the ratio of these isotopes measured today.

λ is the decay constant of ⁸⁷Rb (approximately 1.42 x 10⁻¹¹ yr⁻¹).

t is the time elapsed since formation (the age).

When data from several cogenetic samples are plotted on a graph with ⁸⁷Sr/⁸⁶Sr on the y-axis

and ⁸⁷Rb/⁸⁶Sr on the x-axis, they should form a straight line (an isochron).[2][7] The age (t) can

be calculated from the slope of this line, and the initial ⁸⁷Sr/⁸⁶Sr ratio can be determined from

the y-intercept.[5]

Applications

The Rb-Sr dating method is versatile and has been applied extensively in geology:

Dating Igneous Rocks: It is highly effective for determining the crystallization age of igneous

rocks like granites.[3] Different minerals within an igneous rock will crystallize with varying

Rb/Sr ratios but the same initial ⁸⁷Sr/⁸⁶Sr ratio, making them ideal for the isochron method.[1]

[6]
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Dating Metamorphic Events: During metamorphism, the Rb-Sr system can be reset. This

allows geologists to date the timing of metamorphic events.[4][5] Mineral isochrons can help

constrain the pressure-temperature-time paths of metamorphic rocks.[5]

Sedimentary and Ore Deposit Dating: Under specific circumstances, the Rb-Sr method can

be applied to date sedimentary sequences and ore deposits.[3]

Extraterrestrial Materials: The technique has been crucial in dating meteorites and lunar

rocks, contributing significantly to our understanding of the early solar system.[3][4][7]

Strengths and Limitations

Strengths:

Wide Applicability: The method can be used on a variety of common rock-forming minerals,

such as micas (biotite, muscovite) and potassium feldspar, which are rich in rubidium.[6][8]

Isochron Method: The isochron approach provides a robust internal check on the

assumptions of the dating method and yields both the age and the initial isotopic

composition.[4]

Dating Ancient Rocks: The long half-life of ⁸⁷Rb makes it ideal for dating very old geological

formations.[4][5]

Limitations:

Open System Behavior: The mobility of Rb and Sr, particularly in the presence of

hydrothermal fluids, can disrupt the closed-system assumption, leading to inaccurate ages.

[1] Subsequent geological events like weathering or alteration can reset the isotopic clock.[1]

Lower Precision than Some Methods: For dating igneous crystallization, methods like U-Pb

dating of zircon can often provide higher precision.[5]

Isobaric Interference: ⁸⁷Rb and ⁸⁷Sr have the same mass number, which creates an isobaric

interference during mass spectrometry. This necessitates the chemical separation of Rb and

Sr before analysis.[3]
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Protocols for Rb-Sr Dating
This section outlines the standard protocol for determining the age of geological formations

using the Rb-Sr isochron method.

1. Sample Collection and Preparation

Field Collection: Collect several kilograms of fresh, unweathered rock from a suite of

samples that are believed to be cogenetic (formed from the same source at the same time).

[6]

Crushing and Homogenization: The rock samples are crushed into smaller chips and then

pulverized into a fine, homogeneous powder (typically to <200 mesh).[4][6]

Mineral Separation (Optional but Recommended): For mineral isochrons, separate different

mineral phases (e.g., biotite, muscovite, K-feldspar, plagioclase) from the crushed rock. This

is typically done using magnetic separation, heavy liquids, and hand-picking under a

microscope. Minerals with a wide range of Rb/Sr ratios are ideal.[1]

2. Isotope Dilution and Chemical Separation

Sample Digestion: A precisely weighed aliquot of the rock powder or mineral separate is

dissolved in a mixture of strong acids (e.g., hydrofluoric and nitric acid) in a clean laboratory

environment to prevent contamination.

Isotopic Spiking: Before dissolution, a known amount of an isotopic tracer (or "spike"),

enriched in ⁸⁴Sr and ⁸⁵Rb, is added to the sample. This allows for the precise determination

of the Rb and Sr concentrations via isotope dilution mass spectrometry.[6]

Ion Exchange Chromatography: The dissolved sample solution is passed through ion-

exchange columns to separate Rb and Sr from other elements in the rock matrix and from

each other.[3][9] This step is critical to eliminate isobaric interference between ⁸⁷Rb and ⁸⁷Sr

during mass spectrometric analysis.[3]

3. Mass Spectrometry
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Isotopic Analysis: The purified Rb and Sr fractions are loaded onto metal filaments and

analyzed using a Thermal Ionization Mass Spectrometer (TIMS) or, increasingly, a Multi-

Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).[5]

Measurement: The mass spectrometer measures the isotopic ratios required for the isochron

plot, primarily ⁸⁷Sr/⁸⁶Sr and ⁸⁷Rb/⁸⁶Sr. The stable isotope ⁸⁶Sr is used for normalization as its

abundance is not affected by radioactive decay.[6]

4. Data Presentation and Age Calculation

The measured isotopic ratios are compiled into a table for analysis.

Table 1: Example Rb-Sr Isotopic Data for a Granite Pluton

Sample/Mineral ⁸⁷Rb/⁸⁶Sr (±2σ) ⁸⁷Sr/⁸⁶Sr (±2σ)

Whole Rock 1 1.55 ± 0.02 0.7255 ± 0.0001

Whole Rock 2 2.80 ± 0.03 0.7450 ± 0.0001

Plagioclase 0.25 ± 0.01 0.7085 ± 0.0001

K-Feldspar 5.50 ± 0.06 0.7821 ± 0.0001

Biotite 15.20 ± 0.15 0.9203 ± 0.0002

Isochron Plotting: The ⁸⁷Sr/⁸⁶Sr ratios are plotted against the ⁸⁷Rb/⁸⁶Sr ratios.

Regression Analysis: A linear regression is performed on the data points. The quality of the fit

is often assessed using the Mean Square of Weighted Deviates (MSWD), where a value

close to 1 indicates a good fit.[3][5]

Age Calculation: The age (t) is calculated from the slope (m) of the isochron using the

formula: t = ln(m + 1) / λ

Initial Ratio: The y-intercept of the isochron gives the initial ⁸⁷Sr/⁸⁶Sr ratio for the rock suite,

which provides valuable information about the source magma.[5]
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Visualizations

Rubidium-87 (⁸⁷Rb)
(Parent)

Strontium-87 (⁸⁷Sr)
(Daughter)

β⁻ decay
(Half-life ≈ 49.23 billion years)

Click to download full resolution via product page

Caption: The radioactive decay pathway of Rubidium-87 to Strontium-87.
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Field & Lab Preparation

Analytical Chemistry
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(Fresh, Cogenetic Rocks)
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3. Sample Digestion & Isotope Spiking

4. Ion Exchange Chromatography
(Separation of Rb and Sr)

5. Mass Spectrometry (TIMS/MC-ICP-MS)
(Measure ⁸⁷Rb/⁸⁶Sr & ⁸⁷Sr/⁸⁶Sr)

6. Isochron Plotting & Regression

7. Age Calculation from Slope
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Caption: Experimental workflow for Rb-Sr geochronology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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